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Compound of Interest

Compound Name: Strychnine sulfate

Cat. No.: B1261131

This document provides critical safety and logistical information for researchers, scientists, and
drug development professionals working with Strychnine sulfate. The following procedural
guidance outlines personal protective equipment (PPE) requirements, handling protocols,
emergency plans, and disposal methods to ensure a safe laboratory environment.

Workplace Exposure Limits

Strychnine is a highly toxic compound with established occupational exposure limits to protect
personnel from its hazardous effects. Adherence to these limits is mandatory.

Exposure Limit (8-Hour Time-Weighted

Agency Average)

OSHA (PEL) 0.15 mg/m3
NIOSH (REL) 0.15 mg/ms3
ACGIH (TLV) 0.15 mg/m?

[1](2]

The concentration considered immediately dangerous to life and health (IDLH) is 3 mg/m3 (as
Strychnine).[1]

Personal Protective Equipment (PPE)
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The selection of appropriate PPE is crucial to prevent exposure. Employers are required by
OSHA 1910.132 to determine the necessary PPE for each specific hazard and to provide
adequate training on its use.[1]

1. Respiratory Protection:

o Standard Operations: Where possible, use enclosed operations and local exhaust ventilation
to control airborne concentrations.[1] If ventilation is insufficient, respirators are required.[1]
Recommended respirators include NIOSH-approved N100 or CEN-approved FFP3
particulate respirators as a backup to engineering controls.[3]

» High Exposure Potential: For situations with a high potential for exposure, a NIOSH-
approved supplied-air respirator with a full facepiece operating in a positive-pressure mode
is necessary.[1]

o IDLH Conditions: If exposure may exceed 3 mg/m3, a NIOSH-approved self-contained
breathing apparatus (SCBA) with a full facepiece operating in a pressure-demand or other
positive-pressure mode is required.[1] For emergency situations, a positive pressure,
pressure-demand, full facepiece SCBA is recommended.[4]

2. Eye and Face Protection:

o Wear impact-resistant safety goggles with side shields that conform to EN 166 (EU) or
NIOSH (US) standards.[1][3]

» When working with corrosive, highly irritating, or toxic substances, a face shield should be
worn in addition to goggles.[1]

3. Skin and Body Protection:

o Gloves: Wear protective gloves.[1] Always inspect gloves before use and change them
frequently to minimize the risk of penetration or rupture.[3][5] Wash hands thoroughly after
removing gloves.[5]

o Protective Clothing: Wear a fully buttoned lab coat, and consider a chemical apron for
procedures involving large quantities or a high risk of splashing.[5] All protective clothing
(suits, footwear, headgear) should be clean and put on before work begins.[1] Contaminated
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work clothes should not be taken home and must be laundered by personnel informed of the
hazards.[1] For emergencies, a fully-encapsulating, chemical-resistant suit may be
necessary.[4]

Operational and Disposal Plans

Safe Handling Procedures:

e Training: Before working with Strychnine sulfate, all personnel must be trained on its proper
handling, storage, and emergency procedures.[1]

¢ Ventilation: Always handle Strychnine sulfate in a well-ventilated area, preferably within a
laboratory fume hood or using other local exhaust ventilation.[1][3][6][7]

e Minimize Dust: Avoid the formation of dust and aerosols.[3][5] If possible, automatically
transfer the chemical from storage to process containers.[1]

e Hygiene: Do not eat, smoke, or drink in areas where Strychnine sulfate is handled.[1] Wash
hands thoroughly after handling the chemical, even if no direct contact is known to have
occurred.[1][5]

o Storage: Store Strychnine sulfate in tightly closed containers in a cool, dry, and well-
ventilated area, protected from light.[1][3] Keep it away from incompatible materials such as
oxidizing agents, strong bases, and alkali carbonates.[1]

Decontamination Procedures:

o Skin Exposure: Immediately wash or shower to remove the chemical.[1] Remove all
contaminated clothing and wash the affected skin with soap and water.[1][4][5] Seek
immediate medical attention.[5]

o Eye Exposure: Immediately flush the eyes with large amounts of lukewarm water for at least
15 minutes, occasionally lifting the upper and lower eyelids.[1][4] Seek immediate medical
attention.[5]

o Work Area: Work surfaces should be cleaned routinely.[1] Following a spill cleanup, the area
should be ventilated and washed.[1]
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Spill Response Plan:

o Evacuate: Evacuate all non-essential personnel from the spill area.[1] Isolate the hazard
area and deny entry.[8] For solids, isolate the spill area for at least 25 meters (75 feet).[8]

e Personal Protection: Don appropriate PPE, including respiratory protection, before entering
the spill area.[6]

» Containment: Prevent the spilled material from entering drains or waterways.[3][6]

o Cleanup (Dry Spill): Moisten powdered material with a damp paper towel to prevent dust
from becoming airborne.[5] Carefully collect the material using a clean shovel or by
sweeping it up and place it into a clean, dry, sealed container for disposal.[1][4]

e Cleanup (Liquid Spill): Use absorbent pads, sand, or other noncombustible absorbent
material to soak up the solution.[4][5] Place the absorbent material into a suitable container
for disposal.[5]

» Final Decontamination: After the material is collected, clean the spill area thoroughly multiple
times with a detergent solution and paper towels.[5] Ventilate the area.[1]

» Reporting: Report all spills to the laboratory supervisor.[5]

Disposal Plan: Strychnine sulfate and any materials contaminated with it must be treated as
hazardous waste.[1][9]

e Collection: Collect waste in sealed, properly labeled containers.[1]

o Disposal: Disposal must be carried out in accordance with all applicable federal, state, and
local regulations.[10] Contact your institution's environmental health and safety department,
the state Department of Environmental Protection (DEP), or the regional office of the
Environmental Protection Agency (EPA) for specific disposal recommendations.[1]
Incineration by a licensed facility is a common disposal method.[11]

Emergency Response Workflow
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Strychnine Sulfate Spill Occurs

Evacuate Area
Isolate Hazard (25m for solids)

Y

Don Appropriate PPE
(Respirator, Gloves, Goggles, Protective Clothing)

Assess Spill Type

Solid / Powder Spill Liquid Spill

Contain & Absorb
(Absorbent pads, sand)

Dampen with water to prevent dusting

Carefully Collect Material
into Sealed Container

Decontaminate Spill Area
(Wash with detergent solution)

Ventilate Area

Dispose of Waste as Hazardous

Report Incident to Supervisor

Click to download full resolution via product page

Caption: Workflow for a Strychnine Sulfate spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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